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Compound of Interest

Compound Name: N,N'-Bis(methoxymethyl)thiourea

Cat. No.: B12736656 Get Quote

Essential Safety and Handling Guide for N,N'-
Bis(methoxymethyl)thiourea
This guide provides immediate and essential safety, handling, and disposal information for

researchers, scientists, and drug development professionals working with N,N'-
Bis(methoxymethyl)thiourea. The following procedures are based on established safety

protocols for thiourea and its derivatives and are intended to ensure the safe handling of this

chemical in a laboratory setting.

Chemical and Physical Properties
A summary of the key quantitative data for N,N'-Bis(methoxymethyl)thiourea and the related

compound thiourea is presented below for easy reference.
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Property Value Reference

Chemical Formula C5H12N2O2S [1]

Molecular Weight 164.23 g/mol [1]

Appearance
Solid (assumed, based on

thiourea)
[2]

Melting Point 176 - 178 °C (Thiourea) [2]

Boiling Point No information available [2]

Solubility
Likely soluble in water

(Thiourea)
[2]

UN Number

3077 (for environmentally

hazardous substance, solid,

n.o.s.)

[2][3]

Hazard Identification and Personal Protective
Equipment (PPE)
N,N'-Bis(methoxymethyl)thiourea is a derivative of thiourea, which is classified as harmful if

swallowed, suspected of causing cancer, and suspected of damaging fertility or the unborn

child.[2][3][4][5] It is also toxic to aquatic life with long-lasting effects.[2][3][5][6][7] Therefore,

strict adherence to safety protocols and the use of appropriate personal protective equipment

are mandatory.

Required Personal Protective Equipment (PPE):
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PPE Type Specification Rationale

Eye Protection

Safety glasses with side

shields or goggles (compliant

with EN 166 or OSHA 29 CFR

1910.133).[2][4][8]

To protect eyes from splashes

or dust.

Hand Protection

Chemically resistant gloves

(e.g., Nitrile rubber).[6][8][9]

[10] Inspect gloves before use.

To prevent skin contact. Nitrile

gloves offer good resistance to

a variety of chemicals.[10]

Skin and Body Protection

Laboratory coat, long-sleeved

clothing, and closed-toe shoes.

For larger quantities or risk of

splashing, consider a

chemical-resistant apron or

suit.[6][7]

To prevent skin contact with

the chemical.

Respiratory Protection

Use in a well-ventilated area,

preferably a chemical fume

hood.[3][7][11] If a fume hood

is not available or if dust is

generated, a NIOSH/MSHA or

European Standard EN 149

approved respirator is

required.[2][4][12]

To prevent inhalation of dust or

aerosols.

Experimental Workflow for Safe Handling
The following diagram outlines the standard operating procedure for the safe handling of N,N'-
Bis(methoxymethyl)thiourea, from preparation to disposal.
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Caption: Workflow for the safe handling of N,N'-Bis(methoxymethyl)thiourea.
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Procedural Guidance
1. Preparation:

Before handling, ensure you have read and understood the Safety Data Sheet (SDS) for

thiourea and related compounds.[13]

Work in a designated area, preferably within a chemical fume hood, to ensure adequate

ventilation.[7][11]

Ensure that an eyewash station and safety shower are readily accessible.[2][4]

Assemble all necessary equipment and reagents before starting the experiment.

Put on all required PPE as detailed in the table above.

2. Handling and Experimentation:

Avoid the formation of dust and aerosols.[4][8][9]

Do not eat, drink, or smoke in the work area.[3][6]

Use the smallest possible quantities of the chemical.

Keep containers tightly closed when not in use.[4][8][9]

Avoid contact with skin, eyes, and clothing.[8][14]

3. Spill Management:

In case of a spill, evacuate the area and prevent others from entering.

For small spills, carefully sweep up the solid material, avoiding dust generation, and place it

in a sealed container for disposal.[4][8]

For larger spills, or if you are not trained to handle them, contact your institution's emergency

response team.

Ventilate the area after the spill has been cleaned up.[3]
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4. Decontamination:

After handling, wash your hands thoroughly with soap and water.[3][6][9]

Clean all contaminated surfaces and equipment.

Remove and dispose of contaminated PPE in a designated waste container.

5. Waste Disposal:

Dispose of N,N'-Bis(methoxymethyl)thiourea and any contaminated materials as

hazardous waste.[9][11][15]

Do not dispose of this chemical down the drain or in the regular trash.[7][11]

Follow all local, state, and federal regulations for hazardous waste disposal.

6. Storage:

Store in a cool, dry, and well-ventilated area away from incompatible materials such as

strong oxidizing agents, acids, and bases.[2][4]

Keep the container tightly closed and clearly labeled.[4][8][9]

Store in a locked cabinet or other secure location.[3][4][6][7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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